Tetrapropylammonium bromide

Catalog No.
S580729
CAS No.
1941-30-6
M.F
C12H28BrN
M. Wt
266.26 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tetrapropylammonium bromide

CAS Number

1941-30-6

Product Name

Tetrapropylammonium bromide

IUPAC Name

tetrapropylazanium;bromide

Molecular Formula

C12H28BrN

Molecular Weight

266.26 g/mol

InChI

InChI=1S/C12H28N.BrH/c1-5-9-13(10-6-2,11-7-3)12-8-4;/h5-12H2,1-4H3;1H/q+1;/p-1

InChI Key

BGQMOFGZRJUORO-UHFFFAOYSA-M

SMILES

CCC[N+](CCC)(CCC)CCC.[Br-]

Solubility

greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992)

Canonical SMILES

CCC[N+](CCC)(CCC)CCC.[Br-]

Structure-directing agent in zeolite synthesis

TPABr is commonly used as a structure-directing agent (SDA) in the synthesis of zeolites. Zeolites are a class of microporous materials with well-defined crystalline structures and large internal surface areas. They are widely used as catalysts and adsorbents in various industrial processes. TPABr plays a crucial role in directing the formation of specific zeolite structures during the synthesis process. Source: [Tetrapropylammonium bromide - Sigma-Aldrich: ]

Studies of ion transport and membrane channels

TPABr can be used as a probe to study ion transport and membrane channels in biological systems. Its positively charged ammonium group allows it to interact with negatively charged sites on biological membranes, and its large size can help to block the passage of ions through certain channels. This property makes TPABr a valuable tool for researchers investigating the mechanisms of ion transport and channel function. Source: [PubChem - Tetrapropylammonium bromide: )]

Other research applications

TPABr has also been used in various other research applications, including:

  • As a phase-transfer catalyst in organic synthesis Source: [Tetrapropylammonium bromide - Sigma-Aldrich: ]
  • As an antistatic agent in some materials Source: [ScienceDirect - Tetrapropylammonium bromide: ]
  • As a component of ionic liquids Source: [Tetrapropylammonium bromide - Sigma-Aldrich: ]

Physical Description

Tetrapropylammonium bromide is a white to off-white crystalline solid. (NTP, 1992)

Melting Point

486 °F (NTP, 1992)

UNII

220T63791N

GHS Hazard Statements

Not Classified;
Reported as not meeting GHS hazard criteria by 2043 of 2092 companies (only ~ 2.3% companies provided GHS information). For more detailed information, please visit ECHA C&L website

Other CAS

1941-30-6

Wikipedia

Tetrapropylammonium bromide

General Manufacturing Information

All other basic inorganic chemical manufacturing
All other basic organic chemical manufacturing
1-Propanaminium, N,N,N-tripropyl-, bromide (1:1): ACTIVE

Dates

Modify: 2023-08-15

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